Cas no 630091-65-5 (1-butyl-N-phenyl-1H-1,3-benzodiazol-2-amine)

• Product Name: 1-butyl-N-phenyl-1H-1,3-benzodiazol-2-amine
• CAS No: 630091-65-5
• MF: C₁₇H₁₉N₃
• MW: 265.352863550186
• CID: 5866535
• PubChem ID: 2952781
• Update Time: 2025-06-20

1-butyl-N-phenyl-1H-1,3-benzodiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• F3257-0097
• AKOS002256036
• MLS000536424
• 1-butyl-N-phenyl-1H-benzimidazol-2-amine
• 1-butyl-N-phenylbenzimidazol-2-amine
• CHEMBL1328056
• Z57298849
• 1-butyl-N-phenyl-1H-benzo[d]imidazol-2-amine
• (1-Butyl-1H-benzoimidazol-2-yl)-phenyl-amine
• SMR000143461
• N-(1-BUTYL-1H-1,3-BENZIMIDAZOL-2-YL)-N-PHENYLAMINE
• 1-butyl-N-phenyl-1H-1,3-benzodiazol-2-amine
• HMS2416A07
• 630091-65-5

• Inchi： 1S/C17H19N3/c1-2-3-13-20-16-12-8-7-11-15(16)19-17(20)18-14-9-5-4-6-10-14/h4-12H,2-3,13H2,1H3,(H,18,19)
• InChI Key： RRKDBOSSTWPQFA-UHFFFAOYSA-N
• SMILES： N1(C(NC2C=CC=CC=2)=NC2C=CC=CC1=2)CCCC

Computed Properties

• Exact Mass: 265.157897619g/mol
• Monoisotopic Mass: 265.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 29.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 1-butyl-N-phenyl-1H-1,3-benzodiazol-2-amine

Introduction to 1-butyl-N-phenyl-1H-1,3-benzodiazol-2-amine (CAS No. 630091-65-5) in Modern Chemical and Pharmaceutical Research

The compound 1-butyl-N-phenyl-1H-1,3-benzodiazol-2-amine, identified by the CAS number 630091-65-5, represents a significant area of interest in the realm of chemical and pharmaceutical research. This heterocyclic amine derivative has garnered attention due to its structural features and potential applications in medicinal chemistry. The benzodiazole core, combined with the butyl and phenyl substituents, suggests a compound with versatile pharmacological properties, making it a subject of extensive study in drug discovery and development.

Structurally, 1-butyl-N-phenyl-1H-1,3-benzodiazol-2-amine is characterized by a benzodiazole ring system substituted at the 2-position with an amine group, which is further modified by a butyl chain and a phenyl ring at the nitrogen atom. This particular arrangement of functional groups imparts unique electronic and steric properties to the molecule, influencing its interactions with biological targets. The presence of both lipophilic (butyl) and hydrophilic (amine) moieties enhances its solubility and bioavailability, crucial factors in pharmaceutical formulations.

In recent years, there has been growing interest in benzodiazole derivatives as potential therapeutic agents due to their well-documented pharmacological effects. The benzodiazole scaffold is known for its ability to modulate neurotransmitter systems, particularly those involving gamma-aminobutyric acid (GABA). This has led to its exploration in the treatment of anxiety disorders, epilepsy, and even neurodegenerative diseases. The addition of bulky substituents like the butyl and phenyl groups in 1-butyl-N-phenyl-1H-1,3-benzodiazol-2-amine may alter its binding affinity and selectivity towards specific GABA receptors or other relevant targets.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug development. Researchers have been investigating how modifications at the 2-position and nitrogen atom can fine-tune pharmacological activity. For instance, studies have shown that certain benzodiazole derivatives exhibit anxiolytic effects without sedative side effects, a critical improvement over classical benzodiazolines. The unique combination of substituents in 1-butyl-N-phenyl-1H-1,3-benzodiazol-2-amine may contribute to such selectivity by influencing receptor binding kinetics and affinity.

The synthesis of 1-butyl-N-phenyl-1H-1,3-benzodiazol-2-amine involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the butyl group at the 2-position typically involves nucleophilic substitution reactions, while the phenyl group at the nitrogen is often introduced via condensation reactions with appropriate phenacylamines or aniline derivatives. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have also been employed to achieve higher yields and purities.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding mode of 1-butyl-N-phenyl-1H-1,3-benzodiazol-2-amine to biological targets. These studies help predict its efficacy and potential side effects by simulating interactions with proteins such as GABA receptors. The integration of machine learning algorithms has further enhanced these predictions by analyzing large datasets of similar compounds. Such computational approaches are becoming indispensable in modern drug discovery pipelines.

In clinical settings, the development of novel benzodiazole derivatives like 1-butyl-N-phenyl-1H-1,3-benzodiazol-2-am ine holds promise for addressing unmet medical needs. For example, there is ongoing research into developing benzodiazole-based treatments for chronic anxiety disorders that offer faster onset times and reduced dependency compared to traditional agents. Preclinical studies have demonstrated that certain derivatives exhibit rapid anxiolytic effects without significant sedation or cognitive impairment.

The role of CAS No. 630091 - 65 - 5 in these studies cannot be overstated. Its unique chemical properties make it a valuable tool for researchers exploring new therapeutic avenues. By serving as a scaffold for further modifications, this compound allows scientists to investigate structure-function relationships within the benzodiazole class. Such explorations are essential for developing next-generation medications that are both effective and safe.

Future directions in the study of 1-butyl-N-ph enyl - 1 H - 1 , 3 - b enz od ia z ol - 2 - am ine may include exploring its role in other neurological conditions beyond anxiety disorders. For instance, its potential modulation of GABAergic pathways could make it relevant in treating epilepsy or sleep disorders like insomnia. Additionally, investigating its interactions with other neurotransmitter systems may uncover novel therapeutic applications.

The synthesis and characterization of this compound also contribute to broader advancements in organic chemistry methodologies. The development of efficient synthetic routes not only facilitates access to this specific derivative but also provides insights into general strategies for constructing complex heterocyclic molecules. These advancements are critical for accelerating drug discovery efforts across multiple therapeutic areas.

In conclusion, 1 - but yl - N - ph en y l - 1 H - 1 , 3 - b enz od ia z ol - 2 - am ine (CAS No . 63009 1 -65 -5) stands out as a promising candidate in pharmaceutical research due to its structural features and potential therapeutic applications . Its investigation not only advances our understanding of benzodiazole derivatives but also contributes to innovative approaches in drug design . As research continues , this compound is likely to play an increasingly important role in developing next-generation medications that address complex medical challenges.